Cas no 1804314-43-9 (4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804314-43-9
• MF: C₈H₅F₆NO₂
• MW: 261.121223211288
• CID: 4829284
• Update Time: 2025-06-08

4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO2/c1-3-4(16)2-5(7(9,10)11)15-6(3)17-8(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： KAFIIARJSSLYJM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C)=C(N1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 403
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3

Additional information on 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804314-43-9) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a hydroxyl group, a methyl group, and two trifluoromethyl groups, exhibits a range of biological activities that make it a promising candidate for various applications.

The hydroxyl group in the structure of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine plays a crucial role in its reactivity and solubility properties. This functional group can participate in hydrogen bonding, which is essential for interactions with biological targets. Additionally, the presence of the methyl group contributes to the overall stability and lipophilicity of the molecule, enhancing its ability to cross cell membranes.

The trifluoromethoxy and trifluoromethyl groups are key features that distinguish this compound from others in its class. These fluorinated moieties significantly influence the electronic properties of the molecule, making it more resistant to metabolic degradation and increasing its binding affinity to specific receptors. The trifluoromethoxy group, in particular, has been shown to enhance the potency of several drugs by improving their pharmacokinetic profiles.

Recent studies have highlighted the potential of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. In vitro assays showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical applications, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is currently being evaluated in Phase I clinical trials for the treatment of advanced solid tumors. Early results from these trials have shown promising efficacy and tolerability, paving the way for further clinical development.

The synthesis of 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been optimized to ensure high yields and purity. Various synthetic routes have been explored, with one notable method involving the reaction of 2-chloro-5-trifluoromethylpyridine with trifluoroacetic anhydride followed by hydrolysis to introduce the hydroxyl group. This synthetic strategy allows for efficient large-scale production, which is crucial for commercialization.

In conclusion, 4-Hydroxy-3-methyl-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804314-43-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable lead compound for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, positioning this compound at the forefront of modern drug discovery efforts.